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Compound of Interest

Compound Name: LEAD OLEATE

cat. No.: B072426

In-Depth Technical Guide to Lead Oleate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of lead oleate. The information is presented to be a valuable resource for
professionals engaged in research and development.

Core Chemical and Physical Properties

Lead oleate, also known as lead(ll) oleate or lead dioleate, is a metal salt consisting of a lead
cation in the +2 oxidation state and two oleate anions. The oleate anion is the conjugate base
of oleic acid, a monounsaturated omega-9 fatty acid.

Data Summary

The quantitative data for lead oleate is summarized in the table below for ease of reference

and comparison.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b072426?utm_src=pdf-interest
https://www.benchchem.com/product/b072426?utm_src=pdf-body
https://www.benchchem.com/product/b072426?utm_src=pdf-body
https://www.benchchem.com/product/b072426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Formula C36H6604Pb

Molecular Weight 770.11 g/mol [1]

Appearance White powder or waxy solid[1]

Melting Point 80 °C[1]

Boiling Point 360 °C at 760 mmHg[1]

Relative Density 1.25[1]

Solubility Insoluble in water. Soluble in ethanol, benzene,
turpentine, ether, and carbon disulfide.[1][2]

CAS Number 1120-46-3[2]

Chemical Structure and Composition

Lead oleate is an organometallic compound where the lead(ll) ion is ionically bonded to the
carboxylate groups of two oleate molecules. The long hydrocarbon chains of the oleate ligands
impart significant lipophilicity to the molecule.
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Caption: Composition of Lead(ll) Oleate.

Experimental Protocols

Detailed experimental protocols for the synthesis or application of lead oleate are not
extensively detailed in readily available literature, as its primary uses are industrial. However, a
general method for its preparation involves the reaction of a soluble lead salt with an oleate
salt. For instance, it can be synthesized via the metathesis reaction between sodium oleate
and lead nitrate in an aqueous solution. The insoluble lead oleate then precipitates out of the
solution and can be collected by filtration.

It is important to note that lead and its compounds are toxic. All handling and experimental
procedures involving lead oleate should be conducted in a well-ventilated fume hood with
appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, to
prevent inhalation and skin contact.[2] Waste disposal must be carried out in accordance with
local, state, and federal regulations for heavy metal waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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